3-(2,6-dichlorophenyl)-N,5-dimethyl-4-isoxazolecarboxamide

• IUPAC Name: 3-(2,6-dichlorophenyl)-N,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C12H10Cl2N2O2/c1-6-9(12(17)15-2)11(16-18-6)10-7(13)4-3-5-8(10)14/h3-5H,1-2H3,(H,15,17)
• InChI Key: YYXOIIKGEDKGAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NC
• Molecular Formula: C12H10Cl2N2O2
• Molecular Weight: 285.12 g/mol

Description

3-(2,6-dichlorophenyl)-N,5-dimethyl-4-isoxazolecarboxamide, also known as A-84, is a synthetic compound that has been studied extensively for its potential applications in scientific research. This compound belongs to the isoxazole family of compounds and is commonly used as a tool compound for studying the function of certain receptors in the brain.

Mechanism of Action

3-(2,6-dichlorophenyl)-N,5-dimethyl-4-isoxazolecarboxamide works by binding to the NMDA receptor and modulating its activity. Specifically, this compound acts as a non-competitive antagonist of the NMDA receptor, which means that it binds to a different site on the receptor than the neurotransmitter glutamate and reduces the activity of the receptor in response to glutamate.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. Specifically, this compound has been shown to reduce the activity of the NMDA receptor, which can lead to a reduction in glutamate-mediated excitotoxicity and neuroinflammation. Additionally, this compound has been shown to have potential neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2,6-dichlorophenyl)-N,5-dimethyl-4-isoxazolecarboxamide in laboratory experiments is its specificity for the NMDA receptor. Because this compound only targets the NMDA receptor and not other receptors in the brain, it can be used to study the specific role of the NMDA receptor in various physiological processes. However, one of the limitations of using this compound is that it is a synthetic compound and may not accurately reflect the effects of endogenous ligands on the NMDA receptor.

Future Directions

There are several potential future directions for research on 3-(2,6-dichlorophenyl)-N,5-dimethyl-4-isoxazolecarboxamide. One potential direction is to study the effects of this compound on other receptors in the brain, such as the alpha-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor and the kainate receptor. Additionally, future research could focus on developing more potent and selective NMDA receptor antagonists based on the structure of this compound. Finally, future research could explore the potential therapeutic applications of this compound in the treatment of neurological disorders, such as stroke and traumatic brain injury.

Synthesis Methods

The synthesis of 3-(2,6-dichlorophenyl)-N,5-dimethyl-4-isoxazolecarboxamide is a complex process that involves several steps. The starting material for the synthesis is 2,6-dichlorobenzonitrile, which is reacted with methylmagnesium bromide to form 2,6-dichlorophenylmethyl ketone. This intermediate is then reacted with hydroxylamine to form the isoxazole ring, which is subsequently reacted with dimethylamine to form the final product, this compound.

Scientific Research Applications

3-(2,6-dichlorophenyl)-N,5-dimethyl-4-isoxazolecarboxamide has been used extensively in scientific research for its potential applications in studying the function of certain receptors in the brain. Specifically, this compound is commonly used as a tool compound for studying the function of the N-methyl-D-aspartate (NMDA) receptor, which is involved in a variety of physiological processes, including learning and memory.